Cas no 2171212-62-5 (1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}cyclobutane-1-carboxylic acid)

• Product Name: 1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}cyclobutane-1-carboxylic acid
• CAS No: 2171212-62-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6097454
• PubChem ID: 165504867
• Update Time: 2025-10-31

1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}cyclobutane-1-carboxylic acid
• 2171212-62-5
• 1-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]methyl}cyclobutane-1-carboxylic acid
• EN300-1476144

• Inchi： 1S/C28H34N2O5/c1-2-3-9-19(16-25(31)29-18-28(26(32)33)14-8-15-28)30-27(34)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,19,24H,2-3,8-9,14-18H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t19-/m0/s1
• InChI Key： OTLYEAQDJVNCIP-IBGZPJMESA-N
• SMILES： OC(C1(CNC(C[C@H](CCCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}cyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}cyclobutane-1-carboxylic acid (CAS: 2171212-62-5)

The compound 1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}cyclobutane-1-carboxylic acid (CAS: 2171212-62-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane-carboxylic acid core and fluorenylmethoxycarbonyl (Fmoc) protecting group, has been investigated for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in the development of novel bioactive compounds, leveraging its structural features to enhance stability and bioavailability.

One of the key areas of research involves the use of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is a critical component in SPPS, providing temporary protection for amino groups during the synthesis process. Researchers have demonstrated that the incorporation of 1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}cyclobutane-1-carboxylic acid into peptide chains can improve the efficiency of synthesis and reduce side reactions. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential in targeting protein-protein interactions.

In addition to its applications in peptide synthesis, this compound has also been explored for its potential in drug delivery systems. The cyclobutane ring and carboxylic acid moiety provide a stable scaffold that can be functionalized to enhance drug solubility and tissue penetration. Recent work published in Bioconjugate Chemistry has shown that derivatives of this compound can be used to create prodrugs with improved pharmacokinetic properties. For instance, conjugation with anticancer agents has resulted in enhanced tumor targeting and reduced systemic toxicity, as evidenced by in vivo studies.

Another promising avenue of research involves the use of 1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}cyclobutane-1-carboxylic acid in the development of enzyme inhibitors. The compound's rigid cyclobutane structure mimics natural substrates, making it a valuable tool for designing inhibitors of proteases and other enzymes. A 2024 study in ACS Chemical Biology reported the successful design of a potent inhibitor for a key enzyme involved in inflammatory pathways, demonstrating the compound's potential in treating chronic inflammatory diseases.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A preprint on ChemRxiv detailed a novel catalytic method for the efficient preparation of the compound, which could facilitate its broader adoption in research and development. Furthermore, computational studies have been employed to predict its interactions with biological targets, providing insights for future drug design efforts.

In conclusion, 1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}cyclobutane-1-carboxylic acid (CAS: 2171212-62-5) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and enzyme inhibition highlight its potential to address unmet medical needs. Ongoing research aims to further elucidate its mechanisms of action and expand its utility in therapeutic development. As the field progresses, this compound is likely to play an increasingly important role in the discovery of next-generation therapeutics.